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This technical guide provides an in-depth overview of Centa, a chromogenic -lactamase
substrate, designed for researchers, scientists, and professionals in drug development. Centa
serves as a critical tool for the kinetic analysis of 3-lactamases and the screening of potential
inhibitors. Its utility is underscored by a distinct colorimetric change upon hydrolysis, facilitating
straightforward and accurate measurement of enzyme activity.

Core Principles and Mechanism of Action

Centa is a cephalosporin derivative that undergoes hydrolysis in the presence of B-lactamase
enzymes. This enzymatic cleavage of the B-lactam ring results in a structural rearrangement of
the molecule, leading to a noticeable color change from a faint yellow to a vibrant chrome
yellow.[1] This change in color can be quantitatively monitored spectrophotometrically,
providing a direct measure of 3-lactamase activity.

The hydrolysis of Centa can be observed by monitoring the change in absorbance at two key
wavelengths. A decrease in absorbance at 346 nm (Ae = -2500 M~1cm~1) or an increase in
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absorbance at 405 nm (Age = +6400 M~*cm~1) can be used to calculate the rate of reaction.[2]
This property makes Centa a versatile substrate for various experimental setups.

Below is a diagram illustrating the general mechanism of Centa hydrolysis by a 3-lactamase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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